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Introduction: The short-lived radionuclide Aluminum-26 (²⁶Al) serves as a cornerstone for

understanding the chronology of the first few million years of our solar system's history. Its

decay to Magnesium-26 (²⁶Mg) with a half-life of approximately 717,000 years provides a high-

resolution clock for dating the formation of the oldest solar system solids.[1][2][3] The discovery

of excesses of ²⁶Mg in Calcium-Aluminum-rich Inclusions (CAIs) within meteorites provided the

first definitive evidence for the presence of live ²⁶Al at the dawn of the solar system.[4][5] This

presence had two profound implications: it offered a precise chronometer for early events and

identified a potent heat source capable of melting and differentiating the first planetary building

blocks, known as planetesimals.[4][5][6][7][8]

This guide provides a technical overview of the ²⁶Al-²⁶Mg chronometer, detailing the

quantitative data derived from it, the experimental protocols used for its measurement, and the

chronological framework it has established for the nascent solar system.

Core Principles: The ²⁶Al-²⁶Mg Isochron
Chronometer
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The utility of ²⁶Al as a chronometer is based on the principles of isochron dating.[9] When

minerals crystallize from a common molten or gaseous reservoir, they incorporate aluminum

and magnesium. While the isotopic ratios of magnesium (e.g., ²⁶Mg/²⁴Mg) are initially

homogeneous throughout the reservoir, the chemical ratio of aluminum to magnesium (²⁷Al/

²⁴Mg) varies significantly between different mineral phases.

Over time, ²⁶Al decays to ²⁶Mg. This adds to the initial amount of ²⁶Mg, creating an "excess" of

this isotope (denoted as ²⁶Mg*) that is directly proportional to the amount of parent ²⁶Al

originally present. Consequently, minerals that initially crystallized with a higher Al/Mg ratio will

show a larger excess of ²⁶Mg after the ²⁶Al has decayed.

The relationship is described by the isochron equation:

(²⁶Mg / ²⁴Mg)measured = (²⁶Mg / ²⁴Mg)initial + (²⁶Al / ²⁷Al)initial × (²⁷Al / ²⁴Mg)measured

By measuring the ²⁶Mg/²⁴Mg and ²⁷Al/²⁴Mg ratios in several co-genetic mineral phases from a

single sample (e.g., a CAI or chondrule) and plotting them, the data points will form a straight

line on an isochron diagram.

The y-intercept of this line gives the initial ²⁶Mg/²⁴Mg ratio of the system.

The slope of the line is equivalent to the initial ²⁶Al/²⁷Al ratio at the time the object formed.[1]

This initial ²⁶Al/²⁷Al ratio is the key to dating the object. The highest value, considered the

"canonical" ratio, is found in the oldest objects and is used to define "time-zero" for the solar

system.[4][10] Objects that formed later will have incorporated less ²⁶Al (as some would have

already decayed), resulting in a lower initial ²⁶Al/²⁷Al ratio and a shallower isochron slope.

Quantitative Data Summary
The ²⁶Al-²⁶Mg system has been applied to various primitive materials from meteorites to

establish a relative timeline for the early solar system.

Table 1: Properties of Aluminum-26
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Property Value Reference

Symbol ²⁶Al [1][2]

**Half-life (t₁/₂) **
7.17 x 10⁵ years (717,000

years)
[1][2]

Decay Mode
β+ (positron emission) and

Electron Capture
[1][3][11]

Daughter Isotope ²⁶Mg (stable) [1][3][11]

Decay Energy 4.004 MeV [1]

Gamma Emission 1.809 MeV [3][11]

Table 2: Initial ²⁶Al/²⁷Al Ratios and Formation Timescales
of Early Solar System Objects
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Object Type
Meteorite
Class

Canonical
Initial ²⁶Al/²⁷Al
Ratio

Formation
Timescale
(Relative to
CAIs)

References

Calcium-

Aluminum-rich

Inclusions (CAIs)

Carbonaceous

Chondrites (e.g.,

CV, CO)

~5.2 x 10⁻⁵ Defines t = 0 [1][4][7][12][13]

Fluffy Type A

CAIs
CV Chondrites

(4.39 - 5.19) x

10⁻⁵
~0 to 0.17 Myr [14]

Chondrules

Unequilibrated

Ordinary

Chondrites

(UOC)

~1 x 10⁻⁵
~1 to 2 Myr after

CAIs
[15]

Chondrules

Carbonaceous &

Ordinary

Chondrites

(0.5 - 2) x 10⁻⁵
~1.5 to 3 Myr

after CAIs
[15][16][17]

Plagioclase-

Olivine

Inclusions (POIs)

CV3 Chondrites (3 - 6) x 10⁻⁶ Later than CAIs [15]

Achondrite (Erg

Chech 002)
Ungrouped

Higher than

canonical

(suggests

heterogeneity)

4565.56 ± 0.12

Ma (absolute

age)

[18][19]

H4 Chondrite

Plagioclase

Ste. Marguerite

& Forest Vale

(1.55 - 2.87) x

10⁻⁷

~5.4 to 6.1 Myr

after CAIs
[20]

Note: The debate on the homogeneous versus heterogeneous distribution of ²⁶Al in the solar

nebula is ongoing.[18][19][21][22] Some studies suggest that variations in initial ratios may

reflect spatial heterogeneity in the protoplanetary disk rather than purely chronological

differences.[7][18][19]

Experimental Protocols
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The measurement of minute isotopic variations in microscopic mineral grains requires highly

specialized analytical techniques. The primary instrument for in-situ ²⁶Al-²⁶Mg isotopic analysis

is the Secondary Ion Mass Spectrometer (SIMS), also known as an ion microprobe.[14][23]

Methodology: Secondary Ion Mass Spectrometry (SIMS)
Sample Preparation: A meteorite sample is cut, mounted in epoxy, and polished to expose a

flat surface of the CAIs or chondrules of interest. The sample is then coated with a

conductive material (e.g., gold or carbon) to prevent charge buildup during analysis.

Primary Ion Beam: A focused primary ion beam (typically O⁻ or Cs⁺) with an energy of 15-20

keV is directed onto a specific mineral grain within the sample.[23] This beam sputters atoms

from the sample surface.

Secondary Ionization: A fraction of the sputtered atoms are ionized, creating secondary ions.

The efficiency of this process varies by element.[23]

Ion Extraction and Acceleration: The secondary ions are extracted from the sample surface

by an electric field and accelerated into the mass spectrometer.

Mass Spectrometry: The accelerated ions pass through a double-focusing magnetic sector

mass spectrometer, which separates the ions based on their mass-to-charge ratio.[23] This

allows for the precise counting of individual isotopes (e.g., ²⁴Mg, ²⁵Mg, ²⁶Mg) and the stable

reference isotope ²⁷Al.

Detection: The separated ion beams are measured by detectors, such as Faraday cups for

high-intensity signals or electron multipliers for counting individual ions.[23][24]

Data Analysis: By analyzing multiple spots (different minerals) within a single CAI or

chondrule, an isochron is constructed by plotting the measured ²⁶Mg/²⁴Mg ratio against the

²⁷Al/²⁴Mg ratio. The slope of this line yields the initial ²⁶Al/²⁷Al ratio at the time of the object's

formation.

For bulk sample analysis, which provides an average composition, Multi-Collector Inductively

Coupled Plasma Mass Spectrometry (MC-ICP-MS) is often used.[16][23]
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Signaling Pathways and Logical Relationships
Aluminum-26 (²⁶Al)

Half-life = 717,000 years
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(Stable Daughter)
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Caption: The radioactive decay pathway of Aluminum-26 to the stable isotope Magnesium-26.

Isochron Plot
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Caption: The principle of ²⁶Al-²⁶Mg isochron dating.
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In-Situ Measurement

Sample Selection
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Caption: A simplified experimental workflow for ²⁶Al-²⁶Mg dating using SIMS.
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Timeline of Early Solar System Events

Time = 0
(CAI Formation)

~1-2 Myr

CAI Formation
(²⁶Al/²⁷Al ≈ 5.2x10⁻⁵)

~2-3 Myr

Onset of Chondrule Formation
(²⁶Al/²⁷Al ≈ 1x10⁻⁵)

~3-4 Myr
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Caption: A chronological sequence of early solar system events based on ²⁶Al dating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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